Cas no 1806940-63-5 (3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1806940-63-5
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4888738
• Update Time: 2025-05-21

3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-5(15)2-4(7(9)10)6(14-3)8(11,12)13/h2,7,15H,1H3
• InChI Key： TXMMAFABZWKWPY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)N=C1C(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806940-63-5)

3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1806940-63-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and is characterized by its difluoromethyl, hydroxy, methyl, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties and potential biological activities.

The structure of 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine is particularly noteworthy due to the presence of multiple fluorine atoms. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them valuable in drug design. The difluoromethyl group, in particular, has been shown to increase the lipophilicity and reduce the metabolic degradation of molecules, which can lead to improved drug efficacy and reduced side effects.

In recent years, 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine has been the subject of numerous studies aimed at exploring its potential therapeutic applications. One of the key areas of interest is its role as a modulator of specific biological pathways. For instance, research has indicated that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research involves the potential use of 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine in cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are often overactive in various types of cancer. This ability to target multiple signaling pathways simultaneously may enhance its effectiveness as an anticancer agent.

Beyond its therapeutic applications, 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine has also been investigated for its potential use in agrochemicals. The compound's unique structure and properties make it a valuable candidate for developing new herbicides and pesticides that are more effective and environmentally friendly. Research in this area has focused on optimizing the compound's selectivity and reducing its impact on non-target organisms.

The synthesis of 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine has been a topic of interest for synthetic chemists due to the challenges posed by its complex structure. Various synthetic routes have been developed to produce this compound efficiently and on a larger scale. One common approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the difluoromethyl and trifluoromethyl groups onto the pyridine ring. These methods have significantly improved the accessibility of this compound for both academic research and industrial applications.

In terms of safety and handling, it is important to note that while 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethyl)pyridine is not classified as a hazardous material or controlled substance, proper precautions should always be taken when handling any chemical compound in a laboratory setting. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring adequate ventilation.

The future prospects for 3-(Difluoromethyl)-5-hydroxy-6-methyl-2-(trifluoromethy l)pyridine are promising across multiple fields. Ongoing research continues to uncover new applications and optimize its properties for various uses. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in advancing medical treatments, agricultural practices, and other areas where precise chemical control is essential.